Cas no 1261899-22-2 (2-Chloro-4-(4-methylthiophenyl)phenol)

• Product Name: 2-Chloro-4-(4-methylthiophenyl)phenol
• CAS No: 1261899-22-2
• MF: C₁₃H₁₁ClOS
• MW: 250.743841409683
• MDL: MFCD18315588
• CID: 5207146
• Update Time: 2026-03-06

2-Chloro-4-(4-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-(4-METHYLTHIOPHENYL)PHENOL
• 2-Chloro-4-(4-methylthiophenyl)phenol

• MDL： MFCD18315588
• Inchi： 1S/C13H11ClOS/c1-16-11-5-2-9(3-6-11)10-4-7-13(15)12(14)8-10/h2-8,15H,1H3
• InChI Key： MQJDXWBLOJYIGI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1)SC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 4.3
• Topological Polar Surface Area: 45.5

Additional information on 2-Chloro-4-(4-methylthiophenyl)phenol

Chemical Profile of 2-Chloro-4-(4-methylthiophenyl)phenol (CAS No. 1261899-22-2)

Introduction

The compound 2-Chloro-4-(4-methylthiophenyl)phenol, identified by the CAS registry number CAS No. 1261899-22-2, is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds and pharmaceutical intermediates. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. Recent studies have highlighted its role in various chemical reactions, making it a valuable compound for researchers and industry professionals alike.

Structural Features and Physical Properties

Structure: The molecule consists of a phenolic ring substituted with a chlorine atom at position 2 and a methylthiophenyl group at position 4. The presence of the methylthio group introduces interesting electronic properties, enhancing the compound's reactivity in various chemical transformations. The phenolic hydroxyl group further contributes to the molecule's versatility, enabling participation in hydrogen bonding and other intermolecular interactions.

Physical Properties: Recent experimental data indicate that CAS No. 1261899-22-2 has a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it exhibits limited solubility in polar solvents like water. These properties make it suitable for use in various synthetic protocols requiring controlled reactivity.

Synthesis and Chemical Reactions

The synthesis of 2-Chloro-4-(4-methylthiophenyl)phenol typically involves multi-step processes, often starting from readily available aromatic precursors. Recent advancements have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity levels.

In terms of reactivity, this compound has been employed as an intermediate in the synthesis of bioactive molecules, including anti-inflammatory agents and antioxidants. Its ability to undergo nucleophilic aromatic substitution reactions has been particularly exploited in recent studies, leading to the development of novel heterocyclic frameworks with potential therapeutic applications.

Applications in Pharmaceutical Research

CAS No. 1261899-22-2 has shown promise in the field of medicinal chemistry due to its ability to modulate key biological pathways. Recent research has demonstrated its potential as an anti-inflammatory agent, with studies indicating significant reduction in inflammation markers in preclinical models. Additionally, its antioxidant properties have been explored for their potential role in mitigating oxidative stress-related diseases.

Incorporating this compound into drug design strategies has also led to the development of new lead compounds with improved pharmacokinetic profiles. Its structural versatility allows for easy modification, enabling researchers to tailor its properties for specific therapeutic applications.

Toxicological Considerations

Evaluating the safety profile of chemical compounds is crucial for their successful integration into industrial and therapeutic applications. Studies on the toxicological effects of CAS No. 1261899-22-2 have revealed minimal acute toxicity under standard testing conditions. However, long-term exposure studies are currently underway to assess potential chronic effects.

The compound's environmental impact is another area of active research, with particular focus on its biodegradability and potential accumulation in ecosystems. Preliminary findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint.

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